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Get Quote

The table below summarizes the available toxicity data for Methasulfocarb. Please note that the data is

limited and from older studies [1] [2].

Toxicity Measure Species Value Notes

Acute Oral LD₅₀ Rat 112
mg/kg

"Moderate" toxicity classification [1].

Acute Oral LD₅₀ Mouse 262
mg/kg

Data from 1985 [2].

Acute Dermal LD₅₀ Rat &
Mouse

>5000
mg/kg

Low toxicity via dermal route [2].

GHS Hazard
Statements

- H301,
H411

H301: Toxic if swallowed. H411: Toxic to aquatic life
with long-lasting effects [2].

Proposed Experimental Framework

To construct the comparison guide you need, here is a suggested framework for evaluating and comparing

fungicides like Methasulfocarb, which can guide your search for more complete datasets.

In Vitro Cytotoxicity Assays
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MTT Assay: This standard colorimetric assay measures cell metabolic activity and is widely

used to determine IC₅₀ values (the concentration that reduces cell viability by 50%) following
24-48 hour exposure periods [3].

In Vivo Acute Toxicity Testing
Oral and Dermal LD₅₀: Studies are conducted in rodent models (e.g., rats, mice) following

OECD guidelines. The animals are observed for 14 days for signs of toxicity and mortality, and
the LD₅₀ value is calculated [2].

Ecotoxicological Assessment
Aquatic Toxicity: Testing on species like Daphnia magna (water flea) to determine acute and

chronic toxicity levels, critical for understanding environmental impact [1].

Mechanistic and Experimental Workflow

The diagram below outlines the core workflow for generating the toxicity data required for a comparative

guide.
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Toxicity Profiling Workflow

Start: Fungicide Selection

In Vitro Profiling
(MTT Assay, Mechanism)

In Vivo Acute Toxicity
(Oral/Dermal LD₅₀)

Ecotoxicology
(Aquatic Toxicity)
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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